Cas no 1804717-48-3 (2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde)
2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde
-
- Inchi: 1S/C8H3ClF5NO/c9-6-4(7(10)11)5(8(12,13)14)3(2-16)1-15-6/h1-2,7H
- InChI Key: VNGIRGCFZQYSIY-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)F)=C(C(F)(F)F)C(C=O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- XLogP3: 2.8
- Topological Polar Surface Area: 30
2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044646-1g |
2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde |
1804717-48-3 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde
Introduction to 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804717-48-3)
2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde, with the CAS number 1804717-48-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this compound, particularly the presence of multiple fluorinated substituents and a reactive aldehyde group, make it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde consists of a pyridine core substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 4-position. Additionally, the 5-position is functionalized with an aldehyde group (CHO), which serves as a key reactive site for further chemical transformations. This combination of substituents imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets.
One of the most compelling aspects of this compound is its utility as a building block in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for selective modifications at various positions, enabling chemists to tailor the properties of derived compounds for specific therapeutic applications. The aldehyde functionality, in particular, provides a versatile handle for condensation reactions, such as Schiff base formation or oxidation to form carboxylic acids, facilitating the synthesis of more complex structures.
In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde contribute to these desirable properties by modulating lipophilicity and electronic distribution across the molecule. Such structural features are often exploited in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds where precise control over molecular interactions is crucial.
Current research in medicinal chemistry has highlighted the potential of this compound in developing novel treatments for various diseases. For instance, studies have demonstrated its role as a precursor in synthesizing inhibitors targeting protein-protein interactions involved in cancer progression. The aldehyde group allows for facile conjugation with biomolecules such as peptides or nucleotides, enabling the creation of targeted therapeutics that can modulate specific signaling pathways. Additionally, the electron-deficient nature of the pyridine ring enhances its ability to interact with metal ions, which is relevant in designing metallodrugs for treating neurological disorders.
The synthetic methodologies employed in producing 2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde are also worth mentioning. Given its complexity, multi-step synthetic routes are typically required to introduce each substituent with high precision. Recent advances in catalytic processes have enabled more efficient and sustainable production methods, reducing waste and improving yields. These innovations align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of chemical purity.
The pharmacokinetic profile of derivatives synthesized from this compound is another area of active investigation. By leveraging computational modeling and high-throughput screening techniques, researchers can predict how structural modifications will affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). This data-driven approach accelerates the discovery process by allowing rapid evaluation of candidate molecules before they enter more costly experimental phases.
From an industrial perspective,2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde represents an important asset for pharmaceutical companies seeking to develop next-generation therapeutics. Its versatility as an intermediate makes it suitable for multiple drug discovery programs simultaneously while maintaining cost-effectiveness through optimized synthetic strategies. As demand grows for innovative treatments addressing unmet medical needs,CAS No 1804717-48-3 continues to be a critical component in many research pipelines.
The future prospects for this compound are promising,given ongoing advancements in synthetic chemistryand deepening understanding biological systems.* Researchers are exploring new ways*to harness its potential*by integrating it into cutting-edge drug design frameworks.* Collaborative efforts between academia*and industry*are likely*to yield breakthroughs*that could transform*how diseases are treated.* As science progresses,*the value*of specialized intermediates like *2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde* will only continue*to grow.*
1804717-48-3 (2-Chloro-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)